![molecular formula C24H22FN3O2S2 B2579466 N-[2-[3-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide CAS No. 851715-17-8](/img/structure/B2579466.png)
N-[2-[3-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide
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Description
N-[2-[3-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C24H22FN3O2S2 and its molecular weight is 467.58. The purity is usually 95%.
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Scientific Research Applications
Chemosensor Applications
N-[2-[3-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide shows potential as a selective fluorescence chemosensor. Its ability to detect specific ions like Cu2+ and H2PO4− in a buffer medium has been explored. This indicates its usefulness in sensitive detection applications in chemical and biological settings (Meng et al., 2018).
Molecular Rearrangement Studies
Research into the molecular rearrangements of related indole compounds, such as ethyl 3-methylindole-2-carboxylate, informs the understanding of this compound. These studies shed light on potential chemical transformations and applications in synthetic chemistry (Acheson et al., 1979).
Organocatalysis in Synthesis
This compound is relevant in the context of organocatalysis, particularly in reactions involving thiophene derivatives. The synthesis of related compounds under aqueous conditions demonstrates the potential of such molecules in facilitating various organic reactions (Abaee & Cheraghi, 2013).
Imaging in Cancer Research
It has been explored in the synthesis of tracers for positron emission tomography (PET) imaging in cancer research, indicating its potential role in medical diagnostics and treatment monitoring (Wang et al., 2005).
Antibacterial and Antifungal Properties
Studies on similar thiophene-based compounds have revealed antibacterial and antifungal activities. This suggests possible applications of this compound in developing new antimicrobial agents (Altundas et al., 2010).
Material Science Applications
Thiophene derivatives have been extensively used in material science. Their applications range from thin-film transistors to organic light-emitting transistors and solar cells. This broad spectrum of applications in material science can inform the potential uses of this compound in new technologies (Nagaraju et al., 2018).
properties
IUPAC Name |
N-[2-[3-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22FN3O2S2/c25-18-9-7-17(8-10-18)14-27-23(29)16-32-22-15-28(20-5-2-1-4-19(20)22)12-11-26-24(30)21-6-3-13-31-21/h1-10,13,15H,11-12,14,16H2,(H,26,30)(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBDFGKWVYMBLNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2CCNC(=O)C3=CC=CS3)SCC(=O)NCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22FN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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